![molecular formula C12H10N6OS B2412062 2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide CAS No. 868967-22-0](/img/structure/B2412062.png)
2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide” is a complex organic molecule that contains a pyridine ring fused with a triazolo-pyridazine ring . The molecule has a molecular weight of 288.31 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyridine ring fused with a triazolo-pyridazine ring . The InChI code for this compound is 1S/C16H12N6/c17-13-5-1-3-11 (9-13)14-6-7-15-19-20-16 (22 (15)21-14)12-4-2-8-18-10-12/h1-10H,17H2 .The IR absorption spectra of similar compounds have shown signals for C=O groups at 1650–1712 cm−1 .
Scientific Research Applications
Synthesis and Biological Assessment
- Synthesis Techniques : Research has explored various methods to synthesize compounds similar to 2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide. For instance, a study on the synthesis of [1,2,4]triazolo[4,3-a]pyridine derivatives with 1,2,4-oxadiazol cycles demonstrated a synthetic approach applicable to diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives (Karpina et al., 2019).
- Anticancer Applications : Modifications of compounds with a [1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide structure, akin to the one , have shown remarkable anticancer effects. A study replaced the acetamide group in such compounds with alkylurea, resulting in derivatives with potent antiproliferative activities against various human cancer cell lines (Wang et al., 2015).
Biological Activity and Potential Applications
- Amplification of Antibiotics : Compounds similar to this compound, such as 2-(s-triazolo[4,3-a]pyridin-2'-ylthio)acetamide, have been found to amplify the effects of antibiotics like phleomycin against E. coli, indicating potential in enhancing antibiotic effectiveness (Brown et al., 1978).
- Insecticidal Properties : Derivatives of 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, which are structurally related, have been synthesized and tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This highlights the potential use of similar compounds in pest control (Fadda et al., 2017).
Pharmaceutical Development
- Development of Novel Medications : The research into compounds with a [1,2,4]triazolo[4,3-a]pyridine structure is ongoing, with studies focusing on their pharmaceutical applications, such as in the development of new medications with varying biological activities (El-Kurdi et al., 2021).
Additional Applications
- Antimicrobial Screening : Some derivatives of [1,2,4]triazolo[4,3-a]pyridine have been synthesized and screened for antimicrobial activities, suggesting a potential role in combating microbial infections (MahyavanshiJyotindra et al., 2011).
Mechanism of Action
Target of Action
The compound “2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide” is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been shown to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects
Mode of Action
Compounds with similar structures have been shown to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors .
Biochemical Pathways
For example, similar compounds have been shown to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase , which are involved in a variety of biochemical pathways.
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .
Result of Action
For example, similar compounds have been shown to have anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, and antiviral effects .
properties
IUPAC Name |
2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N6OS/c13-9(19)7-20-11-5-4-10-15-16-12(18(10)17-11)8-3-1-2-6-14-8/h1-6H,7H2,(H2,13,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZKVOEGUIZGGRX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N6OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.